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Cat. No.: B102909 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Polydimethylsiloxane (PDMS) is a widely utilized polymer for fabricating microfluidic devices

due to its optical transparency, biocompatibility, and ease of manufacturing. However, the

inherent hydrophobicity of native PDMS presents challenges for many biological applications,

leading to non-specific adsorption of proteins and cells, and poor wettability with aqueous

solutions. Surface modification is therefore crucial to tailor the interfacial properties of PDMS

for specific applications.

Trimethylsiloxytriethoxysilane (TMSTES) is a trifunctional organosilane that can be used to

create a stable, hydrophobic coating on hydroxylated surfaces such as plasma-treated PDMS.

This surface modification is particularly useful for applications requiring non-wetting surfaces,

such as in the generation of droplets for digital microfluidics, or for creating hydrophobic

barriers within microchannels. This document provides detailed protocols for the surface

treatment of PDMS microfluidic devices with TMSTES and methods for characterizing the

modified surfaces.

Principle of Surface Modification
The surface modification of PDMS with TMSTES involves a two-step process. First, the PDMS

surface is activated using oxygen plasma treatment, which introduces silanol groups (Si-OH)
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on the surface, rendering it temporarily hydrophilic. Subsequently, the plasma-treated PDMS is

exposed to TMSTES. The ethoxy groups (-OCH2CH3) of the TMSTES molecules react with the

surface silanol groups through a condensation reaction, forming stable covalent siloxane bonds

(Si-O-Si). The trimethylsilyl groups (-Si(CH3)3) of the TMSTES molecules are oriented away

from the surface, creating a low-energy, hydrophobic interface.

Experimental Protocols
Materials

PDMS microfluidic devices

Trimethylsiloxytriethoxysilane (TMSTES, ≥95%)

Anhydrous ethanol or isopropanol

Deionized (DI) water

Nitrogen gas

Plasma cleaner/etcher

Sonicator

Oven or hotplate

Contact angle goniometer

Bovine Serum Albumin (BSA) solution (1 mg/mL in Phosphate Buffered Saline)

Fibroblast cell culture (e.g., NIH/3T3)

Cell culture medium (e.g., DMEM with 10% FBS)

Fluorescence microscope

Protocol for TMSTES Surface Modification of PDMS
This protocol is adapted from general silanization procedures for PDMS.[1]
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Cleaning:

Thoroughly clean the PDMS microfluidic device by sonicating in ethanol for 15 minutes,

followed by rinsing with DI water.

Dry the device with a stream of nitrogen gas.

Plasma Activation:

Place the cleaned and dried PDMS device in a plasma cleaner.

Expose the device to oxygen plasma for 1-2 minutes at a pressure of 200-500 mTorr and a

power of 30-100 W. The surface should become visibly hydrophilic.

Silanization:

Immediately after plasma treatment, immerse the device in a freshly prepared 2% (v/v)

solution of TMSTES in anhydrous ethanol or isopropanol for 1 hour at room temperature.

To prevent hydrolysis of the silane in the bulk solution, perform this step in a low-humidity

environment (e.g., a glove box or desiccator).

Alternatively, for enclosed microchannels, flush the channels with the TMSTES solution

and allow it to react for the same duration.

Washing:

Remove the device from the silane solution and rinse thoroughly with ethanol or

isopropanol to remove any unreacted silane.

Rinse with DI water.

Curing:

Dry the device with a stream of nitrogen gas.

Cure the device in an oven at 60-80°C for 30-60 minutes to promote the formation of a

stable silane monolayer.
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Storage:

Store the modified device in a clean, dry environment.

Characterization of the Modified Surface
3.3.1. Contact Angle Measurement

Place a 5 µL droplet of DI water on the untreated and TMSTES-treated PDMS surfaces.

Measure the static contact angle using a goniometer.

Perform measurements at multiple locations on the surface to ensure uniformity.

3.3.2. Protein Adsorption Assay

Introduce a 1 mg/mL BSA solution into the microchannels of both untreated and TMSTES-

treated devices.

Incubate for 1 hour at room temperature.

Flush the channels with PBS to remove non-adsorbed BSA.

Quantify the adsorbed BSA using a suitable method, such as fluorescence microscopy if

using fluorescently labeled BSA, or by eluting the adsorbed protein and performing a

colorimetric protein assay.

3.3.3. Cell Adhesion Assay

Seed fibroblast cells into the microchannels of both untreated and TMSTES-treated devices

at a density of 1 x 10^5 cells/mL.

Incubate the devices in a cell culture incubator (37°C, 5% CO2) for 24 hours.

After incubation, gently flush the channels with cell culture medium to remove non-adherent

cells.

Observe and quantify cell adhesion and morphology using an inverted microscope.
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Data Presentation
The following tables summarize the expected quantitative data from the characterization

experiments. Note that these are representative values based on the known effects of

hydrophobic silanization on PDMS and may vary depending on the specific experimental

conditions.

Table 1: Water Contact Angle Measurements

Surface Treatment Water Contact Angle (°)

Untreated PDMS 105 ± 5

Plasma-Treated PDMS (immediately after

treatment)
< 10

TMSTES-Treated PDMS 115 ± 5

Table 2: Protein Adsorption

Surface Treatment Adsorbed BSA (ng/cm²)

Untreated PDMS 150 ± 20

TMSTES-Treated PDMS 30 ± 10

Table 3: Cell Adhesion

Surface Treatment Adherent Cell Density (cells/mm²)

Untreated PDMS 500 ± 50

TMSTES-Treated PDMS < 50

Visualizations
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Caption: Experimental workflow for TMSTES surface modification.
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PDMS Surface Chemistry

Surface Properties & Biological Interactions
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Caption: Relationship between surface chemistry and properties.

Conclusion
The treatment of PDMS microfluidic devices with Trimethylsiloxytriethoxysilane provides a

robust method for creating a stable hydrophobic surface. This modification is advantageous for

applications requiring low protein and cell adhesion, as well as for manipulating discrete

droplets in microfluidic systems. The protocols and characterization methods outlined in this
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document provide a comprehensive guide for researchers and professionals to effectively

implement and validate this surface modification technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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